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Compound of Interest

Compound Name: Boc-D-Thr-OH.DCHA

Cat. No.: B12281981

Get Quote

Executive Summary
Boc-D-Thr-OH[1]·DCHA (N-α-t-Butoxycarbonyl-D-threonine dicyclohexylamine salt) is a critical

chiral building block used primarily in Solid Phase Peptide Synthesis (SPPS) and the

development of peptidomimetic therapeutics.[1] While the tert-butoxycarbonyl (Boc) group

provides acid-labile protection for the amine, the dicyclohexylamine (DCHA) salt is introduced

to convert the often oily or amorphous free acid into a stable, crystalline solid.[1][2]

This guide addresses the specific technical challenges of this compound: maintaining

enantiomeric purity, preventing premature Boc deprotection, and—most critically—the

mandatory removal of the DCHA counter-ion prior to coupling reactions to prevent side

reactions.

Chemical Profile & Physicochemical Properties[3][4]
[5][6][7][8]
Understanding the dual nature of this salt (Boc-amino acid anion + DCHA cation) is essential

for proper handling.[1]
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Property Specification / Detail

Chemical Name Boc-D-Threonine Dicyclohexylammonium Salt

Formula
(

)

Molecular Weight 400.55 g/mol (Free Acid: 219.23

Physical State White to off-white crystalline powder

Solubility
Soluble in MeOH, EtOH, DCM, DMF; Sparingly

soluble in water; Insoluble in Ether/Hexane.[1][3]

Melting Point Typically 150–153°C (Decomposes)

Hygroscopicity
Moderate.[1] Prone to clumping if exposed to

ambient moisture.

Storage & Stability Protocols
The stability of Boc-D-Thr-OH[1]·DCHA relies on mitigating three degradation vectors: acid-

catalyzed deprotection, moisture-induced hydrolysis, and thermal racemization.[1]

Environmental Control[1]
Temperature: Store at +2°C to +8°C (Refrigerated).

Mechanism:[4][5][6] Lower temperatures retard the spontaneous decarboxylation of the

Boc group and prevent the "oiling out" of the salt which can occur at elevated

temperatures .

Atmosphere: Store under inert gas (Argon or Nitrogen) if possible. Ensure the container is

tightly sealed.[4][7][5]

Desiccation: The container must be stored in a secondary vessel containing desiccant (e.g.,

silica gel or

). Moisture absorption can disrupt the crystal lattice, leading to liquefaction.
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Container Specifications
Primary: Amber glass or opaque HDPE bottles to block UV light (though less critical for Thr

than Trp/Tyr, it is Good Laboratory Practice).

Seal: Parafilm wrap over the cap is mandatory for long-term storage to prevent moisture

ingress.

Shelf Life[1]
Solid State: 2–3 years if stored at 2–8°C and kept dry.

Solution:Do not store in solution. Dissolve immediately before use. The DCHA salt in solution

can slowly dissociate, and the free amine of DCHA is basic enough to promote slow

racemization of the activated ester during coupling if not removed .

Critical Workflow: Desalting (DCHA Removal)[1]
WARNING: You cannot use Boc-D-Thr-OH[1]·DCHA directly in standard coupling reactions

(e.g., EDC/HOBt, HATU). The DCHA counter-ion is a secondary amine that will compete with

the amino component, leading to the formation of DCHA-capped byproducts and reducing

yield.

The "Free Acid" Liberation Protocol
This protocol uses a biphasic extraction to protonate the DCHA (rendering it water-soluble)

while keeping the Boc-D-Thr-OH protonated and organic-soluble.[1]

Reagents:

Ethyl Acetate (EtOAc)[1][8][9][10]

0.5 M Potassium Bisulfate (

) or 10% Citric Acid.

Expert Insight: Avoid HCl. Strong mineral acids can prematurely cleave the Boc group

(acidolysis).
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is acidic enough to protonate DCHA (

) but mild enough to leave Boc intact .[1]

Step-by-Step Methodology:

Dissolution: Suspend the Boc-D-Thr-OH·DCHA salt in Ethyl Acetate (approx. 10 mL per

gram).

Extraction: Transfer to a separatory funnel. Add an equal volume of 0.5 M

.

Partitioning: Shake vigorously. The DCHA converts to DCHA[2][11]·

and migrates to the aqueous phase. The Boc-D-Thr-OH (free acid) remains in the EtOAc
layer.[1]

Washing: Drain the aqueous layer. Wash the organic layer 2 more times with

to ensure complete DCHA removal.

Neutralization: Wash the organic layer once with Brine (Saturated NaCl) to remove trapped

acid and water.

Drying: Dry the organic layer over anhydrous

or

.[8] Filter.

Isolation: Evaporate the solvent under reduced pressure (Rotavap) at <40°C.

Result: The product will likely be a viscous oil or a glass. This is the active "Free Acid"

ready for coupling.

Visualization of Desalting Workflow
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Figure 1: Biphasic extraction workflow for converting DCHA salt to reactive free acid.
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Quality Control (QC) & Validation[1]
Before committing the material to a high-value synthesis, validate the integrity of the stored

salt.

Purity Check (TLC)[1]
Mobile Phase: Chloroform:Methanol:Acetic Acid (90:8:2).

Visualization: Ninhydrin (will be negative for Boc-protected, positive if deprotected).[1] Use

UV (254 nm) or Iodine stain.

Criteria: Single spot. If a lower

spot appears (free Threonine), the Boc group has degraded.

DCHA Content Verification
After desalting, it is crucial to verify DCHA removal if the subsequent reaction is sensitive to

base.

Proton NMR: Check for the disappearance of the multiplet peaks associated with the

cyclohexyl rings of DCHA (typically

1.0–2.0 ppm region) relative to the Boc tert-butyl singlet (

1.4 ppm).

Safety & Handling (HSE)
Toxicity of DCHA
While the salt is stable, Dicyclohexylamine (released during desalting or metabolism) is toxic

and corrosive.

H-Statements: H301 (Toxic if swallowed), H314 (Causes severe skin burns).[1]

PPE: Nitrile gloves (double gloving recommended during desalting), safety goggles, and lab

coat. Handle the extraction in a fume hood.
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Dust Hazard
The crystalline salt can generate fine dust.

Control: Weigh in a closed balance or use a static eliminator. Avoid inhalation.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Material is oily/sticky
Moisture absorption

(Hydrolysis).[1]

Dry under high vacuum over

for 24h. If it remains oil,

convert to free acid and use

immediately.

Smell of amine
DCHA dissociation or

degradation.

Perform TLC. If Boc is intact,

recrystallize from EtOH/Ether

or proceed to desalting

immediately.

Coupling Yield Low Incomplete DCHA removal.

Repeat

wash steps.[12] DCHA acts as

a base and can racemize

activated esters.

Precipitate in EtOAc Salt not dissolving fully.
Add small amount of Methanol

to aid solubility, or sonicate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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